Cas no 93397-22-9 ((R)-2-((S)-2-((tert-Butoxycarbonyl)amino)-3-phenylpropanamido)-3-phenylpropanoic acid)

• Product Name: (R)-2-((S)-2-((tert-Butoxycarbonyl)amino)-3-phenylpropanamido)-3-phenylpropanoic acid
• CAS No: 93397-22-9
• MF: C₂₃H₂₈N₂O₅
• MW: 412.478826522827
• CID: 2845361
• PubChem ID: 13877803
• Update Time: 2025-10-19

(R)-2-((S)-2-((tert-Butoxycarbonyl)amino)-3-phenylpropanamido)-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-[(2S)-2-{[(tert-butoxy)carbonyl]amino}-3-phenylpropanamido]-3-phenylpropanoic acid
• D-Phenylalanine, N-[N-[(1,1-dimethylethoxy)carbonyl]-L-phenylalanyl]-
• AC-8985
• 93397-22-9
• G68647
• AKOS015914813
• (R)-2-((S)-2-((tert-Butoxycarbonyl)amino)-3-phenylpropanamido)-3-phenylpropanoic acid

• Inchi： 1S/C23H28N2O5/c1-23(2,3)30-22(29)25-18(14-16-10-6-4-7-11-16)20(26)24-19(21(27)28)15-17-12-8-5-9-13-17/h4-13,18-19H,14-15H2,1-3H3,(H,24,26)(H,25,29)(H,27,28)/t18-,19+/m0/s1
• InChI Key： NNOBHAOOLCEJBL-RBUKOAKNSA-N
• SMILES： O(C(N[C@H](C(N[C@@H](C(=O)O)CC1C=CC=CC=1)=O)CC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 412.19982200g/mol
• Monoisotopic Mass: 412.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on (R)-2-((S)-2-((tert-Butoxycarbonyl)amino)-3-phenylpropanamido)-3-phenylpropanoic acid

Comprehensive Overview of (R)-2-((S)-2-((tert-Butoxycarbonyl)amino)-3-phenylpropanamido)-3-phenylpropanoic acid (CAS No. 93397-22-9)

(R)-2-((S)-2-((tert-Butoxycarbonyl)amino)-3-phenylpropanamido)-3-phenylpropanoic acid (CAS No. 93397-22-9) is a sophisticated chiral compound widely utilized in pharmaceutical research and peptide synthesis. Its intricate structure, featuring both (R) and (S) configurations, along with a tert-butoxycarbonyl (Boc) protecting group, makes it a valuable intermediate in the development of bioactive molecules. Researchers frequently explore its applications in drug discovery, particularly for targeting enzyme inhibitors and receptor modulators, aligning with the growing demand for precision medicine.

The compound's dual phenylpropanoic acid moieties contribute to its unique physicochemical properties, such as enhanced lipophilicity and stability, which are critical for optimizing drug delivery systems. Recent trends in AI-driven drug design have amplified interest in such chiral building blocks, as computational models prioritize structurally diverse scaffolds for virtual screening. Keywords like "Boc-protected amino acids" and "peptide coupling reagents" are frequently searched in conjunction with this compound, reflecting its relevance in modern synthetic chemistry.

From a synthetic perspective, CAS No. 93397-22-9 is often employed in solid-phase peptide synthesis (SPPS) due to its compatibility with Fmoc/tBu strategies. This aligns with industry shifts toward greener chemistry, as researchers seek efficient, high-yielding routes to minimize waste. Questions like "How to deprotect Boc groups under mild conditions?" or "Best practices for chiral purity maintenance" highlight user concerns that underscore the compound's technical nuances.

In the context of bioconjugation, this compound serves as a linker for antibody-drug conjugates (ADCs), a hotspot in oncology research. Its carboxylic acid terminus allows for selective functionalization, addressing the need for stable payload attachments—a topic dominating forums on "next-generation ADC linkers." Furthermore, its role in proteolysis-targeting chimeras (PROTACs) design has gained traction, as degraders require precise stereochemistry for target engagement.

Regulatory and quality control aspects are equally critical. Analytical methods like HPLC chiral separation and LC-MS characterization are frequently discussed in relation to 93397-22-9, ensuring compliance with stringent pharmaceutical guidelines. Searches for "CAS 93397-22-9 supplier" or "chiral purity certification" reflect procurement priorities, emphasizing the need for reliable sourcing in R&D pipelines.

In summary, (R)-2-((S)-2-((tert-Butoxycarbonyl)amino)-3-phenylpropanamido)-3-phenylpropanoic acid exemplifies the intersection of synthetic innovation and therapeutic potential. Its versatility in peptide chemistry, targeted drug delivery, and computational drug discovery ensures its continued prominence in scientific literature and industrial applications.